Cas no 651727-82-1 (Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)-, oxime)
651727-82-1 structure
Product Name:Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)-, oxime
CAS No:651727-82-1
MF:C12H13N3O2
MW:231.250522375107
CID:404100
PubChem ID:137152770
Update Time:2025-04-19
Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)-, oxime Chemical and Physical Properties
Names and Identifiers
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- Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)-, oxime
- 6-[(1-ethylpyrazol-4-yl)-(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
- 6-[(1-Ethyl-1H-pyrazol-4-yl)(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
- 651727-82-1
- DTXSID50799336
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- Inchi: 1S/C12H13N3O2/c1-2-15-8-9(7-13-15)12(14-17)10-5-3-4-6-11(10)16/h3-8,16-17H,2H2,1H3/b14-12+
- InChI Key: NORGFAHRMPUUES-WYMLVPIESA-N
- SMILES: OC1C=CC=CC=1/C(/C1C=NN(C=1)CC)=N/O
Computed Properties
- Exact Mass: 231.10089
- Monoisotopic Mass: 231.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.64
Methanone, (1-ethyl-1H-pyrazol-4-yl)(2-hydroxyphenyl)-, oxime Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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